2-[2-(acetylamino)phenyl]-N-[4-(4-chlorophenoxy)phenyl]-2-oxoacetamide

• IUPAC Name: 2-(2-acetamidophenyl)-N-[4-(4-chlorophenoxy)phenyl]-2-oxoacetamide
• InChI: InChI=1S/C22H17ClN2O4/c1-14(26)24-20-5-3-2-4-19(20)21(27)22(28)25-16-8-12-18(13-9-16)29-17-10-6-15(23)7-11-17/h2-13H,1H3,(H,24,26)(H,25,28)
• InChI Key: NKRCHVYJDAOEKN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1C(=O)C(=O)NC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C22H17ClN2O4
• Molecular Weight: 408.8 g/mol

Description

2-[2-(acetylamino)phenyl]-N-[4-(4-chlorophenoxy)phenyl]-2-oxoacetamide, also known as AC-262,536, is a synthetic compound that has been gaining attention in the field of scientific research. This compound belongs to the class of selective androgen receptor modulators (SARMs), which are compounds that have the ability to selectively bind to androgen receptors in the body. AC-262,536 has been found to have potential applications in various fields such as sports medicine, geriatrics, and cancer research.

Mechanism of Action

2-[2-(acetylamino)phenyl]-N-[4-(4-chlorophenoxy)phenyl]-2-oxoacetamide works by selectively binding to androgen receptors in the body. Androgen receptors are proteins that are found in the cells of various tissues such as muscle, bone, and prostate. When this compound binds to these receptors, it activates them and triggers a series of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include an increase in muscle mass and strength, an improvement in bone density, and an inhibition of prostate cancer cell growth. This compound has also been found to have a positive effect on lipid metabolism, which makes it a potential candidate for the development of drugs to treat metabolic disorders such as obesity and diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[2-(acetylamino)phenyl]-N-[4-(4-chlorophenoxy)phenyl]-2-oxoacetamide in lab experiments is that it is a selective androgen receptor modulator, which means that it has a high degree of specificity for androgen receptors. This makes it a useful tool for studying the effects of androgen receptor activation in various tissues. However, one of the limitations of using this compound in lab experiments is that it is a synthetic compound that may have off-target effects. This means that researchers need to be careful when interpreting their results and need to use appropriate controls to ensure that any observed effects are due to this compound and not due to other factors.

Future Directions

There are several future directions for research on 2-[2-(acetylamino)phenyl]-N-[4-(4-chlorophenoxy)phenyl]-2-oxoacetamide. One area of research is the development of drugs based on this compound for the treatment of muscle wasting conditions such as sarcopenia. Another area of research is the development of drugs based on this compound for the treatment of age-related bone loss. Additionally, research on the effects of this compound on lipid metabolism could lead to the development of drugs to treat metabolic disorders such as obesity and diabetes. Finally, further research is needed to fully understand the mechanism of action of this compound and to determine its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of 2-[2-(acetylamino)phenyl]-N-[4-(4-chlorophenoxy)phenyl]-2-oxoacetamide involves the reaction of 4-chloro-3-nitrophenol with 4-chlorophenylhydrazine to form 4-(4-chlorophenoxy)phenylhydrazine. This intermediate is then reacted with 2-acetylaminoacetophenone to form the final product, this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

2-[2-(acetylamino)phenyl]-N-[4-(4-chlorophenoxy)phenyl]-2-oxoacetamide has been found to have potential applications in various fields of scientific research. In sports medicine, this compound has been found to increase muscle mass and strength in animal models. This makes it a potential candidate for the development of drugs to treat muscle wasting conditions such as sarcopenia. In geriatrics, this compound has been found to improve bone density and prevent osteoporosis in animal models. This makes it a potential candidate for the development of drugs to treat age-related bone loss. In cancer research, this compound has been found to inhibit the growth of prostate cancer cells in vitro. This makes it a potential candidate for the development of drugs to treat prostate cancer.